4-[[(Z)-2-cyano-3-(2-propan-2-yloxyphenyl)prop-2-enoyl]amino]benzoic acid

• IUPAC Name: 4-[[(Z)-2-cyano-3-(2-propan-2-yloxyphenyl)prop-2-enoyl]amino]benzoic acid
• InChI: InChI=1S/C20H18N2O4/c1-13(2)26-18-6-4-3-5-15(18)11-16(12-21)19(23)22-17-9-7-14(8-10-17)20(24)25/h3-11,13H,1-2H3,(H,22,23)(H,24,25)/b16-11-
• InChI Key: YMSVTOVIRWNNFA-WJDWOHSUSA-N
• Canonical SMILES: CC(C)OC1=CC=CC=C1C=C(C#N)C(=O)NC2=CC=C(C=C2)C(=O)O
• Isomeric SMILES: CC(C)OC1=CC=CC=C1/C=C(/C#N)\C(=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

4-[[(Z)-2-cyano-3-(2-propan-2-yloxyphenyl)prop-2-enoyl]amino]benzoic acid is a chemical compound that is used in scientific research for its potential therapeutic properties. It is also known as CAY10585 and belongs to the family of N-(phenylmethyl)benzamides.

Scientific Research Applications

Antibacterial Activity

A study conducted by Banday, Mattoo, and Rauf (2010) explored the synthesis of biologically active compounds using fatty acid hydrazides, which are related to the chemical structure of interest. Their research found that these compounds exhibited good antimicrobial activity against E. coli, suggesting potential applications in antibacterial treatments (Banday, Mattoo, & Rauf, 2010).

Liquid Crystals

Gude, Upadhyaya, Mohiuddin, and Nandiraju (2013) designed and synthesized a family of four-ring achiral bent-core compounds derived from similar benzoic acid derivatives. These compounds, characterized by their nematic liquid crystal phase, highlight the potential of benzoic acid derivatives in the development of novel liquid crystal materials (Gude et al., 2013).

Nematic Phases in Liquid Crystalline Complexes

Alaasar and Tschierske (2019) investigated the formation of nematic phases in liquid crystalline complexes, involving compounds structurally related to 4-[[(Z)-2-cyano-3-(2-propan-2-yloxyphenyl)prop-2-enoyl]amino]benzoic acid. Their findings suggest the versatility of these compounds in liquid crystal applications (Alaasar & Tschierske, 2019).

Synthesis of Novel Amino Acids and Derivatives

Pascal, Sola, Labéguère, and Jouin (2000) synthesized a novel unnatural amino acid, illustrating the broader field of synthetic chemistry involving benzoic acid derivatives. This research contributes to understanding how these derivatives can serve as building blocks for more complex chemical structures (Pascal et al., 2000).

Development of Liquid Crystalline Polymers

Saminathan and Pillai (2000) synthesized liquid crystalline polymers with cross-linked network structures containing azobenzene mesogens. This research indicates the potential of benzoic acid derivatives in creating materials with unique optical and mechanical properties (Saminathan & Pillai, 2000).